Cas no 910487-62-6 (2-Amino-4-[4-(cyclopropylmethoxy)phenyl]-6-sulfanyl-3,5-pyridinedicarbonitrile)

• Product Name: 2-Amino-4-[4-(cyclopropylmethoxy)phenyl]-6-sulfanyl-3,5-pyridinedicarbonitrile
• CAS No: 910487-62-6
• MF: C₁₇H₁₄N₄OS
• MW: 322.384261608124
• MDL: MFCD30726725
• CID: 4784135
• Update Time: 2025-10-31

2-Amino-4-[4-(cyclopropylmethoxy)phenyl]-6-sulfanyl-3,5-pyridinedicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-[4-(cyclopropylmethoxy)phenyl]-6-sulfanyl-3,5-pyridinedicarbonitrile
• 2-amino-4-[4-(cyclopropylmethoxy)phenyl]-6-sulfanylidene-1H-pyridine-3,5-dicarbonitrile

• MDL： MFCD30726725
• Inchi： 1S/C17H14N4OS/c18-7-13-15(14(8-19)17(23)21-16(13)20)11-3-5-12(6-4-11)22-9-10-1-2-10/h3-6,10H,1-2,9H2,(H3,20,21,23)
• InChI Key： SXQOQGYEFCSNJS-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=C(C(C#N)=C(N)N1)C1C=CC(=CC=1)OCC1CC1

Computed Properties

• Exact Mass: 322.08883226 g/mol
• Monoisotopic Mass: 322.08883226 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 322.4
• XLogP3: 2.1
• Topological Polar Surface Area: 127

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Amino-4-[4-(cyclopropylmethoxy)phenyl]-6-sulfanyl-3,5-pyridinedicarbonitrile

Introduction to 2-Amino-4-[4-(cyclopropylmethoxy)phenyl]-6-sulfanyl-3,5-pyridinedicarbonitrile (CAS No. 910487-62-6)

2-Amino-4-[4-(cyclopropylmethoxy)phenyl]-6-sulfanyl-3,5-pyridinedicarbonitrile, also known by its CAS number 910487-62-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and features a complex molecular framework that includes an amino group, a sulfanyl group, and two cyano groups. The presence of these functional groups endows the molecule with diverse chemical reactivity and biological activity, making it a valuable candidate for various research and development initiatives.

The chemical structure of 2-Amino-4-[4-(cyclopropylmethoxy)phenyl]-6-sulfanyl-3,5-pyridinedicarbonitrile is characterized by a central pyridine ring substituted with an amino group at the 2-position, a sulfanyl group at the 6-position, and two cyano groups at the 3 and 5 positions. Additionally, the 4-position of the phenyl ring is substituted with a cyclopropylmethoxy group. This intricate arrangement of functional groups contributes to the compound's stability and reactivity in different chemical environments.

Recent studies have highlighted the potential of 2-Amino-4-[4-(cyclopropylmethoxy)phenyl]-6-sulfanyl-3,5-pyridinedicarbonitrile in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of new anti-inflammatory drugs. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 2-Amino-4-[4-(cyclopropylmethoxy)phenyl]-6-sulfanyl-3,5-pyridinedicarbonitrile has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of Akt and Erk1/2, which are critical kinases involved in promoting cell growth and survival.

The pharmacokinetic properties of 2-Amino-4-[4-(cyclopropylmethoxy)phenyl]-6-sulfanyl-3,5-pyridinedicarbonitrile have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for its effective use as a therapeutic agent. Its high oral bioavailability and low toxicity profile make it an attractive candidate for further clinical development.

In terms of synthetic methods, several approaches have been developed to prepare 2-Amino-4-[4-(cyclopropylmethoxy)phenyl]-6-sulfanyl-3,5-pyridinedicarbonitrile. One common method involves the condensation of 2-amino-3-cyano-pyridine with 4-(cyclopropylmethoxy)benzenethiol followed by subsequent reactions to introduce the remaining functional groups. These synthetic routes are well-documented in the literature and provide a robust foundation for large-scale production.

The potential applications of 2-Amino-4-[4-(cyclopropylmethoxy)phenyl]-6-sulfanyl-3,5-pyridinedicarbonitrile extend beyond its use as a drug candidate. It has also been explored as a lead compound for developing new materials with unique physical and chemical properties. For example, recent studies have shown that this compound can be used as a building block for constructing supramolecular assemblies with tunable optical and electronic properties. These assemblies have potential applications in areas such as photovoltaics and sensing technologies.

In conclusion, 2-Amino-4-[4-(cyclopropylmethoxy)phenyl]-6-sulfanyl-3,5-pyridinedicarbonitrile (CAS No. 910487-62-6) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and diverse biological activities make it an exciting area of research for scientists and pharmaceutical companies alike. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an important role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.